Cas no 17756-58-0 (TETRAOCTYLAMMONIUM HYDROXIDE)

• Product Name: TETRAOCTYLAMMONIUM HYDROXIDE
• CAS No: 17756-58-0
• MF: C₃₂H₆₉NO
• MW: 483.896370649338
• MDL: MFCD00059257
• CID: 825046
• PubChem ID: 57653284
• Update Time: 2025-09-18

TETRAOCTYLAMMONIUM HYDROXIDE Chemical and Physical Properties

Names and Identifiers

• TETRAOCTYLAMMONIUM HYDROXIDE
• Tetra-N-Octylammonium Hydroxide
• tetraoctylazanium,hydroxide
• TetraoctylaMMoniuM hydroxide solution
• solutionapprox.20%inmethanol
• tetraoctylammoniumhydroxide solution
• TETRAOCTYLAMMONIUM HYDROXIDE SOLUTION, ~ 20% IN METHANOL
• Tetraoctylammonium hydroxide solution ~20% in methanol (T)
• Tetraoctylammonium hydroxide ,20% in methanol [20% in methanol]
• DTXSID60451110
• tetraoctylazanium;hydroxide
• MFCD00059257
• SCHEMBL104244
• 17756-58-0
• tetraoctylammoniumhydroxide
• 1-Octanaminium, N,N,N-trioctyl-, hydroxide (1:1)

• MDL： MFCD00059257
• Inchi： 1S/C32H68N.H2O/c1-5-9-13-17-21-25-29-33(30-26-22-18-14-10-6-2,31-27-23-19-15-11-7-3)32-28-24-20-16-12-8-4;/h5-32H2,1-4H3;1H2/q+1;/p-1
• InChI Key： DCFYRBLFVWYBIJ-UHFFFAOYSA-M
• SMILES： [OH-].[N+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 483.53800
• Monoisotopic Mass: 483.53791582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 28
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: n20/D 1.348
• PSA: 23.06000
• LogP: 11.06840
• Color/Form: ~20% in methanol (T)

TETRAOCTYLAMMONIUM HYDROXIDE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H314-H370
• Warning Statement： P210-P260-P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-34-39/23/24/25
• Safety Instruction： 16-26-36/37/39-45
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on TETRAOCTYLAMMONIUM HYDROXIDE

TETRAOCTYLAMMONIUM HYDROXIDE (CAS No. 17756-58-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

TETRAOCTYLAMMONIUM HYDROXIDE, identified by its CAS number 17756-58-0, is a quaternary ammonium compound that has garnered significant attention in the fields of chemistry and pharmaceuticals due to its versatile applications. This compound, characterized by its hydrophilic head and lipophilic tail, exhibits unique properties that make it indispensable in various industrial and research settings. The molecular structure of TETRAOCTYLAMMONIUM HYDROXIDE consists of an octyl group attached to a tetraethylammonium cation, which contributes to its surfactant-like behavior and compatibility with both aqueous and organic systems.

The chemical formula of TETRAOCTYLAMMONIUM HYDROXIDE can be represented as C₁₆H₃₅NO, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This molecular configuration endows the compound with a high degree of solubility in polar solvents while maintaining stability in non-polar environments. Such characteristics are particularly advantageous in formulating products that require balanced solubility profiles, making TETRAOCTYLAMMONIUM HYDROXIDE a preferred choice for researchers and manufacturers alike.

In recent years, the applications of TETRAOCTYLAMMONIUM HYDROXIDE have expanded significantly, particularly in the realm of pharmaceutical research. One of the most notable areas of interest is its use as a phase-transfer catalyst in organic synthesis. Phase-transfer catalysis is a technique that enables the reaction between two immiscible liquids by facilitating the transfer of reactants across the interface. TETRAOCTYLAMMONIUM HYDROXIDE, due to its ability to dissolve in both water and organic solvents, acts as an effective bridge between these phases, thereby enhancing reaction efficiency and yield.

Moreover, TETRAOCTYLAMMONIUM HYDROXIDE has been explored for its potential in drug delivery systems. The compound's amphiphilic nature allows it to form micelles or liposomes when combined with other surfactants or lipids. These structures are ideal for encapsulating drugs, protecting them from degradation and improving their bioavailability. Recent studies have demonstrated the efficacy of using TETRAOCTYLAMMONIUM HYDROXIDE-based micelles in delivering hydrophobic drugs to target sites within the body, showcasing its promise in enhancing therapeutic outcomes.

The role of TETRAOCTYLAMMONIUM HYDROXIDE in pharmaceutical formulations extends beyond drug delivery. It has also been utilized as a stabilizer and emulsifier in liquid pharmaceutical formulations. Its ability to reduce surface tension and prevent phase separation makes it an invaluable component in producing stable emulsions that are essential for oral suspensions, injectables, and topical creams. The compound's compatibility with a wide range of excipients further enhances its utility in formulating complex drug products.

In addition to its pharmaceutical applications, TETRAOCTYLAMMONIUM HYDROXIDE finds use in other chemical processes. For instance, it has been employed as a corrosion inhibitor in industrial settings where metal surfaces are exposed to harsh conditions. By forming a protective layer on metal surfaces, it prevents oxidation and extends the lifespan of equipment. This application underscores the compound's versatility beyond pharmaceuticals.

The environmental impact of using TETRAOCTYLAMMONIUM HYDROXIDE has also been a subject of research. Studies have investigated its biodegradability and toxicity profile to assess its suitability for industrial applications without posing significant environmental risks. While some concerns regarding its persistence in aquatic ecosystems have been raised, efforts are ongoing to develop derivatives or alternatives that offer similar functionality but with improved environmental compatibility.

The synthesis of TETRAOCTYLAMMONIUM HYDROXIDE is another area where advancements have been made recently. Researchers have developed more efficient synthetic routes that minimize waste and improve yield. These methods often involve the reaction of octyl halides with tetraethylammonium hydroxide under controlled conditions, ensuring high purity and consistency of the final product. Such improvements have made large-scale production more feasible and cost-effective.

The future prospects for TETRAOCTYLAMMONIUM HYDROXIDE appear promising, with ongoing research exploring new applications and optimizing existing ones. In the pharmaceutical sector, for example, there is growing interest in using this compound for targeted drug delivery systems that can release therapeutic agents at specific sites within the body. This could revolutionize treatments for diseases such as cancer by enabling more precise dosing and reducing side effects.

In conclusion, TETRAOCTYLAMMONIUM HYDROXIDE (CAS No. 17756-58-0) is a multifaceted compound with broad applications across various industries. Its unique properties make it an essential component in pharmaceutical formulations, industrial processes, and environmental applications alike. As research continues to uncover new uses and refine existing ones, the importance of this compound is likely to grow even further.